Cas no 1251760-46-9 (4H-Pyrrolo[2,3-d]pyrimidin-4-one, 2-amino-5-(1,1-dimethylethyl)-3,5,6,7-tetrahydro-)

• Product Name: 4H-Pyrrolo[2,3-d]pyrimidin-4-one, 2-amino-5-(1,1-dimethylethyl)-3,5,6,7-tetrahydro-
• CAS No: 1251760-46-9
• MF: C₁₀H₁₆N₄O
• MW: 208.260241508484
• CID: 2140429
• Update Time: 2023-11-19

4H-Pyrrolo[2,3-d]pyrimidin-4-one, 2-amino-5-(1,1-dimethylethyl)-3,5,6,7-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-tert-butyl-3,5,6,7-tetrahydro-pyrrolo[2,3-d]pyrimidin-4-one
• CID 136404225
• 4H-Pyrrolo[2,3-d]pyrimidin-4-one, 2-amino-5-(1,1-dimethylethyl)-3,5,6,7-tetrahydro-

• Inchi： 1S/C10H16N4O/c1-10(2,3)5-4-12-7-6(5)8(15)14-9(11)13-7/h5H,4H2,1-3H3,(H4,11,12,13,14,15)
• InChI Key： REZUZKBSBZJJAC-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C(N)N1)NCC2C(C)(C)C

Computed Properties

• Exact Mass: 208.132
• Monoisotopic Mass: 208.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.5

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 360.1±45.0 °C(Predicted)
• pka: 7.95±0.40(Predicted)